Cas no 288399-51-9 (4H-1-Benzopyran-4-one,3-bromo-6-(1-methylethyl)-)

• Product Name: 4H-1-Benzopyran-4-one,3-bromo-6-(1-methylethyl)-
• CAS No: 288399-51-9
• MF: C₁₂H₁₁BrO₂
• MW: 267.118542909622
• CID: 248886
• PubChem ID: 53249485
• Update Time: 2025-04-19

4H-1-Benzopyran-4-one,3-bromo-6-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,3-bromo-6-(1-methylethyl)-
• 3-bromo-6-propan-2-ylchromen-4-one
• 3-BROMO-6-ISOPROPYLCHROMONE
• 3-bromo-6-(propan-2-yl)-4H-chromen-4-one
• DTXSID80692967
• 288399-51-9
• 3-Bromo-6-isopropyl-4H-chromen-4-one
• 3-Bromo-6-(propan-2-yl)-4H-1-benzopyran-4-one

• Inchi： 1S/C12H11BrO2/c1-7(2)8-3-4-11-9(5-8)12(14)10(13)6-15-11/h3-7H,1-2H3
• InChI Key： BVJANZCDQUJALY-UHFFFAOYSA-N
• SMILES： BrC1=COC2C=CC(=CC=2C1=O)C(C)C

Computed Properties

• Exact Mass: 265.99400
• Monoisotopic Mass: 265.994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 3.6

Experimental Properties

• PSA: 30.21000
• LogP: 3.67890